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Compound of Interest

Compound Name: Cy3 diacid(diso3)

Cat. No.: B3067758

For Researchers, Scientists, and Drug Development Professionals.

Introduction

Cyanine 3 (Cy3) is a bright, orange-fluorescent dye widely used for covalently labeling
biomolecules in various research and diagnostic applications.[1][2] Its derivatives are
instrumental in fields like cellular imaging, immunofluorescence, flow cytometry, and ELISAs.[1]
The amine-reactive form of Cy3, typically an N-Hydroxysuccinimide (NHS) ester, is one of the
most common tools for labeling proteins and other molecules containing primary amines.[1]

This particular variant, a diacid or disulfonated Cy3 (often denoted as diso3 or sulfo-Cy3),
contains two sulfonate groups. This modification significantly increases the dye's water
solubility, which is highly advantageous for labeling proteins that may be sensitive to organic
solvents or prone to aggregation. The enhanced hydrophilicity also helps to reduce non-specific
binding and dye-dye interactions that can cause fluorescence quenching.

The fundamental chemistry involves the reaction of the Cy3 NHS ester with a primary amine
(—NHz2) on the target biomolecule, such as the e-amino group of a lysine residue or the N-
terminus of a protein, to form a highly stable amide bond.[3] The reaction is highly dependent
on pH, with optimal conditions typically falling between pH 8.0 and 9.0.[4]

Conjugation Chemistry and Mechanism
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The conjugation process is a nucleophilic acyl substitution reaction. The deprotonated primary
amine on the biomolecule acts as a nucleophile, attacking the carbonyl carbon of the NHS
ester. This leads to the formation of a stable amide bond linking the Cy3 dye to the protein and
the release of N-hydroxysuccinimide as a byproduct.
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Caption: Amine-reactive Cy3 NHS ester conjugation mechanism.

Experimental Workflow Overview

The overall process for labeling a biomolecule with amine-reactive Cy3 diacid follows a logical
sequence of preparation, reaction, purification, and characterization. Each step is critical for
achieving a well-defined, functional conjugate suitable for downstream applications.
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1. Preparation

Prepare Protein Sample Prepare Cy3-NHS Ester Stock
(Buffer exchange to amine-free buffer, pH 8.0-9.0) (Dissolve in anhydrous DMSO or DMF)

2. Labeling Reaction

Calculate Reagent Volumes
(Target a specific molar excess of dye)

Incubate Mixture
(e.g., 1-2 hours at room temperature)

3. Purification

4. Characterization & Storage

Measure Absorbance
(At 280 nm and ~554 nm)

Calculate Degree of Labeling (DOL)

Store Conjugate
(Protect from light at 4°C or -20°C)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. alfa-chemistry.com [alfa-chemistry.com]

e 2. Guide to Cyanine Dyes: Cy7, Cy5, Cy5.5, Cy3 [bocsci.com]
e 3. youtube.com [youtube.com]

e 4. m.youtube.com [m.youtube.com]

« To cite this document: BenchChem. [Application Notes and Protocols: Amine-Reactive Cy3
Diacid (diso3) Conjugation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3067758#amine-reactive-cy3-diacid-diso3-
conjugation-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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